Dodecyl alcohol

• CAS No.: 112-53-8
• Product Name: Dodecyl alcohol
• Molecular Formula: C12H26O; CH3(CH2)10CH2OH; C12H26O
• Molecular Weight: 186.33 g/mol
• IUPAC Name: dodecan-1-ol
• Standard InChI: InChI=1S/C12H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3
• Standard InChIKey: LQZZUXJYWNFBMV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCO
• Canonical SMILES: CCCCCCCCCCCCO
• Boiling Point: 498 °F at 760 mm Hg (USCG, 1999); 259.0 °C; 259 °C at 760 mm Hg; 259 °C; at 101.3kPa: 250 °C
• Colorform: Leaflets from dilute alcohol; COLORLESS LIQ AT ROOM TEMP; CRYSTALLINE OR FLAKES BELOW 20 °C; Colorless solid; CRYSTALLINE SOLID
• Density: 0.831 at 75.2 °F (USCG, 1999); 0.8309 at 24 °C/4 °C; 0.8309 AT 24 °C/4 °C; Density (at 24 °C): 0.83 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00; 0.830-0.836
• Flash Point: 260 °F (USCG, 1999); 260 °F (127 °C) (Closed cup); 121 °C c.c.
• Melting Point: 75 °F (USCG, 1999); 24.0 °C; Mp 26 °; 24 °C; 24°C
• Physical Description: Dodecanol is a colorless thick liquid with a sweet odor. Floats on water. Freezing point is 75°F. (USCG, 1999); Liquid; OtherSolid, Liquid; WetSolid; Liquid; Solid; COLOURLESS LIQUID OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Colourless liquid above 21°, fatty odou
• Description: 1-Dodecanol is a saturated 12-carbon fatty alcohol obtained from coconut oil fatty acids. It has a floral odor and is used in detergents, lubricating oils, and pharmaceuticals. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed); , also known as dodecyl alcohol or lauryl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. participates in a number of enzymatic reactions. In particular, can be biosynthesized from dodecane. can also be converted into lauryl palmitoleate and dodecyl palmitate. Outside of the human body, can be found in a number of food items such as arrowhead, chickpea, narrowleaf cattail, and red rice. This makes a potential biomarker for the consumption of these food products.; Dodecan-1-ol is a fatty alcohol that is dodecane in which a hydrogen from one of the methyl groups is replaced by a hydroxy group. It is registered for use in apple and pear orchards as a Lepidopteran pheromone/sex attractant, used to disrupt the mating behaviour of certain moths whose larvae destroy crops. It has a role as a cosmetic, a pheromone, an insect attractant, a pesticide and a plant metabolite. It is a primary alcohol, a fatty alcohol and a member of dodecanols. It derives from a hydride of a dodecane.
• Solubility: 2.15e-05 M; 0.004 mg/mL at 25 °C; In water, 4 mg/L at 25 °C; Soluble in ethanol, ether; slightly soluble in benzene; Soluble in two parts of 70% alcohol; SOL IN ALCOHOL & ETHER; INSOL IN WATER; Insoluble; Solubility in water, g/l at 25 °C: 0.004 (very poor); soluble in most fixed oils, propylene glycol; insoluble in glycerin, water; 1 ml in 3 ml 70% alcohol; remains clear to 10 ml (in ethanol)
• Synonyms: 1 Dodecanol; 1-Dodecanol; Alcohol, Dodecyl; Alcohol, Lauryl; Alcohol, n-Dodecyl; Dodecanol; Dodecyl Alcohol; Lauryl Alcohol; n Dodecyl Alcohol; n-Dodecyl Alcohol
• Vapor Density: 6.43 (AIR= 1); Relative vapor density (air = 1): 6.4
• Vapor Pressure: 8.48e-04 mmHg; 8.48X10-4 mm Hg at 25 °C; 1 MM HG AT 91 °C; Vapor pressure, Pa at 24 °C: 1.3
• PubChem Compound: 8193
• Last Modified: Nov 11 2021